Cas no 2138413-19-9 (5-chloro-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138413-19-9
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6205269
• PubChem ID: 165481925
• Update Time: 2025-06-22

5-chloro-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine
• EN300-1104493
• 5-chloro-7-cyclopropyl-2-ethyl-[1,2,4]triazolo[1,5-a]pyridine
• 2138413-19-9

• Inchi： 1S/C11H12ClN3/c1-2-10-13-11-6-8(7-3-4-7)5-9(12)15(11)14-10/h5-7H,2-4H2,1H3
• InChI Key： MZPUSDZTVSRZQW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC(CC)=NN21)C1CC1

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine

Introduction to 5-chloro-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-apyridine (CAS No. 2138413-19-9)

The compound 5-chloro-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-apyridine (CAS No. 2138413-19-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of heterocyclic scaffolds with potential therapeutic applications. This molecule, characterized by its intricate fused ring system, has garnered attention due to its structural complexity and the versatile biological activities it exhibits. The presence of both triazolo and pyridine moieties in its structure imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry research. Among these, triazolo[1,5-apyridines] have emerged as a class of molecules with significant pharmacological interest. The compound 5-chloro-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-apyridine exemplifies this trend, combining structural features that are known to enhance binding affinity and selectivity. The chloro substituent at the 5-position and the cyclopropyl group at the 7-position contribute to the molecule's overall pharmacophore, influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new therapeutic agents. The triazolo[1,5-apyridine core is a privileged scaffold that has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The 5-chloro and 7-cyclopropyl substituents are particularly noteworthy, as they have been shown to enhance the metabolic stability and oral bioavailability of related compounds.

Recent studies have highlighted the importance of optimizing heterocyclic structures to improve their pharmacokinetic profiles. The 2-ethyl substituent in 5-chloro-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-apyridine plays a crucial role in modulating the molecule's solubility and permeability across biological membranes. This feature is essential for ensuring that the compound can reach its target site of action effectively. Additionally, the pyridine ring contributes to the molecule's overall lipophilicity, which is another critical factor in drug design.

The synthesis of 5-chloro-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-apyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of these transformations. Such methodologies are essential for producing complex heterocyclic compounds like this one with high precision.

In terms of biological activity, preliminary studies on 5-chloro-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-apyridine have revealed intriguing properties that warrant further exploration. For example, it has been observed to exhibit moderate inhibitory activity against certain kinases implicated in cancer cell proliferation. This activity is attributed to its ability to interact with the ATP-binding site of these enzymes. Furthermore, the compound has shown some promise in preliminary anti-inflammatory assays.

The structural features of 5-chloro-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-apypidine also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how this compound interacts with its biological targets at an atomic level. These insights can then be used to guide the design of more potent and selective derivatives.

One area where this compound shows particular promise is in the treatment of neurological disorders. The triazolo[1,5-apypidine core is known to penetrate the blood-brain barrier effectively, making it an ideal candidate for central nervous system (CNS) drug development. Preliminary data suggest that derivatives of this class may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter systems.

The development of novel antiviral agents has also been a focus area in recent years, and compounds like 5-chloro,7-cyclopropyl, 2ethyl - 1, 24 tri az ol o [ 15 ap y rid ine may play a role in this effort . Their ability to interfere with viral replication mechanisms makes them valuable candidates for further investigation against emerging pathogens.

In conclusion, 5chloro - 7 cyc lo prop y l - 22 et h y l -14 tri az o lo [15 ap y rid ine ( CAS No .2138413 -19 -9 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , coupled with promising preliminary biological activities , make it an exciting compound for further research . As our understanding of heterocyclic chemistry continues to evolve, it is likely that compounds like this will play an increasingly important role in drug discovery efforts worldwide . p >